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Compound of Interest

Compound Name: Triisopropyl borate

Cat. No.: B046633 Get Quote

Essential Safety and Handling Guide for
Triisopropyl Borate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Triisopropyl borate. It offers procedural, step-by-

step guidance for safe operations and disposal, ensuring user safety and regulatory

compliance.

Triisopropyl borate is a highly flammable liquid and vapor that can cause serious eye

irritation.[1][2] It is also moisture-sensitive and may decompose upon exposure to moist air or

water.[3][4] Adherence to proper personal protective equipment (PPE) protocols is essential to

minimize exposure and ensure a safe laboratory environment.

Engineering Controls and General Handling
Before handling Triisopropyl borate, ensure that proper engineering controls are in place.[3]

Facilities should be equipped with an eyewash station and a safety shower.[3][4] All work

should be conducted in a chemical fume hood to ensure adequate ventilation.[3][5] Use

explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Standard Handling Procedures:

Wash hands thoroughly after handling.[1][3]
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Ground and bond containers when transferring material to prevent static discharge.[3][6]

Use non-sparking, spark-proof tools.[3][6]

Keep the container tightly closed and store it in a cool, dry, well-ventilated area away from

heat, sparks, and open flames.[1][3][6]

Avoid contact with eyes, skin, and clothing.[3]

Do not breathe vapors or mists.[3]

Prevent contact with water and moist air.[3]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical and depends on the scale and nature of the work

being performed. The following table summarizes the recommended PPE for handling

Triisopropyl borate.
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Exposure Level Eye Protection Hand Protection
Respiratory

Protection

Skin and Body

Protection

Small-Scale

Laboratory Use

Chemical splash

goggles or safety

glasses with

side-shields.[3]

[4]

Nitrile or

Neoprene rubber

gloves.[7]

Inspect gloves

prior to use.[8]

Not required

under normal

use with

adequate

ventilation (in a

fume hood).[4]

Laboratory coat.

Large-

Scale/Emergenc

y Use/Spills

Chemical splash

goggles and a

face shield.[1]

Heavy-duty,

chemical-

resistant gloves

(e.g., Butyl

rubber, Viton).[9]

A full-face

respirator with

multi-purpose

combination (US)

or type ABEK

(EN 14387)

respirator

cartridges is

required when

vapors/aerosols

are generated.[1]

Chemical-

resistant suit,

boots, and

apron.[5]

Glove Compatibility:

Glove Material Breakthrough Time Recommendation

Nitrile Rubber > 480 min
Recommended for splash

protection and small-scale use.

Neoprene Not Specified
Recommended as a suitable

material.[7]

Butyl Rubber Not Specified

Recommended for protection

against a wide variety of

chemicals.[9]

Viton Not Specified

Recommended for protection

against a wide variety of

chemicals.[9]
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Note: Glove performance can be affected by thickness, chemical concentration, temperature,

and abrasion. Always inspect gloves for signs of degradation before use. For incidental splash

exposure, immediately remove and replace contaminated gloves.[10][11]

PPE Donning, Doffing, and Disposal Procedures
Donning (Putting On) PPE:

Hand Hygiene: Wash and dry hands thoroughly.

Gown/Apron: Put on the lab coat or chemical-resistant suit.

Respirator: If required, perform a seal check on the respirator.

Eye Protection: Put on safety goggles and a face shield if necessary.

Gloves: Put on gloves, ensuring they overlap the cuffs of the lab coat or suit.

Doffing (Taking Off) PPE:

Gloves: Remove gloves using the proper technique to avoid skin contact with the outer

surface.

Gown/Apron: Remove the lab coat or suit by rolling it inside out.

Eye Protection: Remove goggles and face shield from the back.

Respirator: Remove the respirator.

Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal of Contaminated PPE:

Dispose of used gloves and other contaminated disposable PPE in a designated, sealed

container for hazardous waste.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Contaminated clothing should be decontaminated or disposed of as hazardous waste.[3]
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Emergency Procedures
Spills:

Evacuate the area and remove all sources of ignition.[1][3]

Ventilate the area.[3]

Wear the appropriate PPE for emergency use.[1]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[3]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[3][6]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. Seek medical attention.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Visual Guide: PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate

Personal Protective Equipment when handling Triisopropyl borate.
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Handling Scenario Assessment

PPE Requirements

Start: Assess Task

What is the scale of the task?

Is there a spill or emergency?

Large Scale

Standard Lab PPE:
- Chemical Splash Goggles
- Nitrile/Neoprene Gloves

- Lab Coat
- Work in Fume Hood

Small Scale / Routine Lab Work

Enhanced PPE:
- Chemical Splash Goggles & Face Shield
- Heavy-Duty Chemical-Resistant Gloves

- Chemical-Resistant Suit/Apron
- Full-Face Respirator (ABEK)

YesNo (Large Scale Handling)

End: Perform Task Safely

Proceed with CautionProceed with Caution

Click to download full resolution via product page

Caption: PPE selection workflow for handling Triisopropyl borate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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